Cas no 216444-04-1 (1H,5H-3a,10b-[1,3]Butadieno[1,3]dioxolo[6,7][2]benzopyrano[3,4-b]pyrrole, 2,3-dihydro-3-methyl-, (3aR,10bR)- (9CI))

• Product Name: 1H,5H-3a,10b-[1,3]Butadieno[1,3]dioxolo[6,7][2]benzopyrano[3,4-b]pyrrole, 2,3-dihydro-3-methyl-, (3aR,10bR)- (9CI)
• CAS No: 216444-04-1
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• CID: 2723172
• Update Time: 2024-03-01

1H,5H-3a,10b-[1,3]Butadieno[1,3]dioxolo[6,7][2]benzopyrano[3,4-b]pyrrole, 2,3-dihydro-3-methyl-, (3aR,10bR)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H,5H-3a,10b-[1,3]Butadieno[1,3]dioxolo[6,7][2]benzopyrano[3,4-b]pyrrole, 2,3-dihydro-3-methyl-, (3aR,10bR)- (9CI)

• Inchi： 1S/C17H17NO3/c1-18-7-6-16-4-2-3-5-17(16,18)21-10-12-8-14-15(9-13(12)16)20-11-19-14/h2-5,8-9H,6-7,10-11H2,1H3/t16-,17+/m0/s1
• InChI Key： RNJJBZZQIWQIAQ-DLBZAZTESA-N
• SMILES： C12OCOC1=CC1[C@]34CCN([C@]3(C=CC=C4)OCC=1C=2)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• XLogP3: 1.287

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Amaryllidaceae alkaloids Gracilline-type amaryllidaceae alkaloids